Cas no 2228786-56-7 (tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate
• CAS No: 2228786-56-7
• MF: C₁₄H₂₁N₃O₅
• MW: 311.33364367485
• CID: 5922271
• PubChem ID: 165721233
• Update Time: 2025-10-07

tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate
• 2228786-56-7
• EN300-1875489
• tert-butyl N-[1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-yl]carbamate

• Inchi： 1S/C14H21N3O5/c1-14(2,3)22-13(19)16-10(8-15)6-9-4-5-11(17(20)21)12(18)7-9/h4-5,7,10,18H,6,8,15H2,1-3H3,(H,16,19)
• InChI Key： RDNHVMBTGVUYSY-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC(=C(C=1)O)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.14812078g/mol
• Monoisotopic Mass: 311.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Additional information on tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate (CAS: 2228786-56-7)

In recent years, the compound tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate (CAS: 2228786-56-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. The presence of both amino and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that enhances yield and purity, which is critical for its application in high-throughput screening and drug discovery. The study emphasized the role of tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate as a key intermediate in the synthesis of novel kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The research team explored the compound's potential as a scaffold for designing protease inhibitors. Their findings demonstrated that modifications to the nitro and hydroxyl groups could significantly alter the compound's binding affinity and selectivity, opening new avenues for developing targeted therapies. The study also provided insights into the compound's pharmacokinetic properties, which are essential for its transition from bench to bedside.

In addition to its therapeutic potential, tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate has been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use in photoaffinity labeling experiments, where it served as a probe to study protein-ligand interactions. This application underscores its utility in understanding molecular mechanisms and identifying new drug targets.

Despite these advancements, challenges remain in the large-scale production and stability of this compound. Researchers are actively exploring novel catalytic methods and protective group strategies to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, tert-butyl N-1-amino-3-(3-hydroxy-4-nitrophenyl)propan-2-ylcarbamate (CAS: 2228786-56-7) represents a valuable tool in chemical biology and drug discovery. Its multifaceted applications and ongoing research efforts highlight its importance in advancing our understanding of disease mechanisms and developing next-generation therapeutics. Future studies will likely focus on expanding its utility and overcoming existing limitations to fully realize its potential.